3,4-Dihydroxybenzohydrazide
Overview
Description
3,4-Dihydroxybenzohydrazide is a chemical compound with the molecular formula C7H8N2O3 . It has a molecular weight of 168.15 . It is a solid substance and is typically white to pale brown in color .
Molecular Structure Analysis
The InChI code for 3,4-Dihydroxybenzohydrazide is 1S/C7H8N2O3/c8-9-7(12)4-1-2-5(10)6(11)3-4/h1-3,10-11H,8H2,(H,9,12) . The compound has 5 hydrogen bond acceptors, 5 hydrogen bond donors, and 1 freely rotating bond .
Physical And Chemical Properties Analysis
3,4-Dihydroxybenzohydrazide has a density of 1.5±0.1 g/cm3 . Its index of refraction is 1.671, and it has a molar refractivity of 42.5±0.3 cm3 . The compound has a polar surface area of 96 Å2 and a polarizability of 16.9±0.5 10-24 cm3 . Its surface tension is 79.4±3.0 dyne/cm, and it has a molar volume of 113.8±3.0 cm3 .
Scientific Research Applications
Antiproliferative Activity
3,4-Dihydroxybenzohydrazide has been studied for its potential in antiproliferative activity. A study involved synthesizing Schiff bases derived from 1,2,4-triazoles using 2,6-difluorobenzohydrazide and 4-fluorophenylisothiocyanate, among other compounds. These compounds were evaluated for their antiproliferative effects against several human cancer cell lines, demonstrating potential anticancer properties (Kumar, Mohana, & Mallesha, 2013).
Metabolism Study in Carcinogenesis
The metabolism of dibenzo[c,g]carbazole, a compound related to 3,4-Dihydroxybenzohydrazide, was studied to understand its role in carcinogenesis. The study focused on the enzymatic processes involved in the metabolism of this compound in liver microsomes from mice and rats (Périn et al., 1981).
Structural Studies
Research has been conducted on the structure of hydroxybenzoic acids and their reactions with radicals, such as .OH and O2-radicals. This study utilized computational methods to analyze the structures and reaction mechanisms, which included compounds like 3,4-dihydroxybenzoic acid (Nsangou et al., 2008).
Light-Emitting Copolymers
A study reported the synthesis of new light-emitting copolymers containing 3,4-dialkoxythiophenes, demonstrating the potential use of 3,4-Dihydroxybenzohydrazide in developing efficient polymer light-emitting diodes (PLEDs) (Udayakumar & Adhikari, 2006).
Electrochemical Study for Synthesis
An electrochemical study focused on the oxidation of 3,4-dihydroxybenzoic acid in the presence of 4-hydroxycoumarin. This research is significant for understanding the electro-organic synthesis of coumestan derivatives (Golabi & Nematollahi, 1997).
Safety and Hazards
3,4-Dihydroxybenzohydrazide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . The compound has been assigned the GHS07 pictogram, and its precautionary statements include P264, P270, P280, P301+P310+P330, P305+P351+P338, and P310 .
Relevant Papers
One relevant paper found discusses the crystal structure of a new Schiff base compound derived from the condensation reaction of 3,4-dihydroxybenzohydrazide with 4-bromobenzaldehyde .
properties
IUPAC Name |
3,4-dihydroxybenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c8-9-7(12)4-1-2-5(10)6(11)3-4/h1-3,10-11H,8H2,(H,9,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGXWEXNJRZMIPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NN)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90192741 |
Source
|
| Record name | 3,4-Dihydroxybenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90192741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dihydroxybenzohydrazide | |
CAS RN |
39635-11-5 |
Source
|
| Record name | 3,4-Dihydroxybenzoic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39635-11-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-Dihydroxybenzohydrazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039635115 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4-Dihydroxybenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90192741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dihydroxybenzohydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.574 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 3,4-Dihydroxybenzhydrazide improve the performance of perovskite solar cells?
A1: Research suggests that 3,4-Dihydroxybenzhydrazide, when used as a dopant in PEDOT:PSS (a common hole transporting layer material), enhances the efficiency of perovskite solar cells. [] This improvement stems from two key factors:
- Facilitated Charge Transport: Doping with 3,4-Dihydroxybenzhydrazide improves the hole collection and transportation properties of the PEDOT:PSS layer. []
- Enhanced Crystallinity: The presence of 3,4-Dihydroxybenzhydrazide as a dopant leads to improved crystallinity of the perovskite films formed on the PEDOT:PSS layer. [] This enhanced crystallinity contributes to better device performance.
Q2: What makes 3,4-Dihydroxybenzhydrazide particularly interesting for creating magnetic nanoclusters for cancer therapy?
A2: 3,4-Dihydroxybenzhydrazide and its polymer form, poly[3,4-dihydroxybenzhydrazide], are particularly effective in stabilizing magnetite nanoclusters (MNCs). [] These MNCs, when coated with the polymer, exhibit several desirable properties:
- Superparamagnetism: The MNCs display superparamagnetic behavior at room temperature, making them suitable for biomedical applications like magnetic hyperthermia. []
- Biocompatibility: In vitro studies show that these MNCs exhibit good biocompatibility with both normal and cancerous cell lines. []
- Selective Antitumor Efficacy: The polymer coating on the MNCs contributes to selective targeting and destruction of tumor cells during magnetic hyperthermia treatment. []
Q3: What is the role of hydrogen bonding in the crystal structure of 3,4-Dihydroxybenzhydrazide derivatives?
A3: Single-crystal X-ray diffraction studies of 3,4-Dihydroxybenzhydrazide derivatives reveal a significant role of hydrogen bonding in their crystal packing. [, , ]
- Intramolecular Hydrogen Bonds: These compounds often exhibit intramolecular O-H⋯O hydrogen bonds, influencing their conformation. [, ]
- Intermolecular Hydrogen Bonds: Intermolecular hydrogen bonds, particularly O-H⋯O and N-H⋯O interactions, link the molecules into layered or three-dimensional networks within the crystal structure. [, , ]
Q4: Beyond solar cells and nanomedicine, are there other potential applications of 3,4-Dihydroxybenzhydrazide being explored?
A4: While research on this compound is ongoing, its structural features and properties make it a promising candidate for various other applications. For instance, the presence of catechol and hydrazide groups suggests potential for:
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